Cas no 1269292-34-3 (5-Bromo-1-(p-tolyl)-1H-pyrazole-4-carbonitrile)

5-Bromo-1-(p-tolyl)-1H-pyrazole-4-carbonitrile is a heterocyclic compound featuring a pyrazole core substituted with a bromo group at the 5-position and a cyano group at the 4-position, along with a p-tolyl moiety at the 1-position. This structure confers versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The bromo and cyano functional groups enhance reactivity, enabling further derivatization via cross-coupling or nucleophilic substitution reactions. The p-tolyl substituent contributes to steric and electronic modulation, influencing binding affinity in target molecules. Its well-defined purity and stability make it suitable for precision synthesis in medicinal chemistry and material science.

5-Bromo-1-(p-tolyl)-1H-pyrazole-4-carbonitrile structure

1269292-34-3 structure

Product Name:5-Bromo-1-(p-tolyl)-1H-pyrazole-4-carbonitrile

CAS No:1269292-34-3

MF:C₁₁H₈BrN₃

MW:262.105320930481

CID:3163335

PubChem ID:56956024

Update Time:2025-10-24

5-Bromo-1-(p-tolyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 1269292-34-3
- 5-Bromo-1-(p-tolyl)-1H-pyrazole-4-carbonitrile
- Inchi： 1S/C11H8BrN3/c1-8-2-4-10(5-3-8)15-11(12)9(6-13)7-14-15/h2-5,7H,1H3
- InChI Key： NUAJZUMLLCDVAQ-UHFFFAOYSA-N
- SMILES： BrC1=C(C#N)C=NN1C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 260.99016Da
Monoisotopic Mass: 260.99016Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 41.6Å²

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